Cas no 2229087-98-1 (methyl 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetate
• CAS No: 2229087-98-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5778180
• PubChem ID: 165656111
• Update Time: 2025-10-30

methyl 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• 2229087-98-1
• EN300-1750970
• methyl 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetate
• methyl 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetate

• Inchi： 1S/C11H14N2O3/c1-7-8(5-12-6-13-7)11(3-4-11)9(14)10(15)16-2/h5-6,9,14H,3-4H2,1-2H3
• InChI Key： PKGVHRFAPLAQFC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2=CN=CN=C2C)CC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetate

Comprehensive Overview of Methyl 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetate (CAS No. 2229087-98-1)

Methyl 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetate (CAS No. 2229087-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyclopropyl and pyrimidine moiety, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a hydroxyacetate framework with a 4-methylpyrimidin-5-yl group, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetate has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential applications for targeted therapies, aligning with the growing trend of precision medicine. The compound's cyclopropyl ring enhances metabolic stability, a critical factor in optimizing drug candidates for improved bioavailability.

The synthesis of CAS No. 2229087-98-1 often involves multi-step reactions, including cyclopropanation and esterification, which are frequently discussed in academic forums and patent literature. Its pyrimidine core is a hotspot for modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its exploration in crop protection chemicals, where agrochemical innovation is a top priority for sustainable agriculture.

From an industrial perspective, scalability and purity are critical for methyl 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetate. Analytical techniques such as HPLC and NMR are employed to ensure compliance with regulatory standards. The compound's stability under various pH conditions is also a subject of study, particularly for formulation scientists working on drug delivery systems.

Environmental and safety considerations are integral to handling CAS No. 2229087-98-1. While not classified as hazardous, proper storage conditions—such as moisture-controlled environments—are recommended to preserve its integrity. The compound's biodegradability profile is under investigation, reflecting the broader industry shift toward green chemistry principles.

In summary, methyl 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetate represents a convergence of medicinal chemistry and material science. Its structural features and functional groups offer ample opportunities for innovation, making it a focal point for researchers addressing challenges in drug development and sustainable agrochemicals. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.